Cas no 32968-78-8 ((2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Hydrochloride)

• Product Name: (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Hydrochloride
• CAS No: 32968-78-8
• MF: C₅H₁₀ClNO₃
• MW: 167.5908
• MDL: MFCD09908038
• CID: 2093089
• PubChem ID: 11205991
• Update Time: 2025-05-23

(2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid hydrochloride
• H-Hyp-OH*HCl
• trans-4-OH-L-pro-OH HCl
• Trans-4-Hydroxy-L-proline Hydrochloride
• L-Proline, 4-hydroxy-, hydrochloride, (4R)-
• trans-4-hydroxy-l-proline hcl-salt
• (2S,4R)-4-Hydroxy-proline hydrochloride
• Z5831
• (2S,4R)-4-hydroxy-2-pyrrolidinecarboxylic acid hydrochloride
• (2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid, hydrochloride
• trans-4-Hydroxy-L-proline HCl
• (2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid;hydrochloride
• AKOS025146463
• (2S,4R)-4-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID HCL
• DB-266996
• TS-00143
• 32968-78-8
• SCHEMBL2975840
• (2S,4R)-4-hydroxypyrrolidine-2-carboxylicAcidHydrochloride
• YEJFFQAGTXBSTI-HJXLNUONSA-N
• CS-0101213
• hydroxyproline hydrochloride
• (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Hydrochloride

• MDL： MFCD09908038
• Inchi： 1S/C5H9NO3.ClH/c7-3-1-4(5(8)9)6-2-3;/h3-4,6-7H,1-2H2,(H,8,9);1H/t3-,4+;/m1./s1
• InChI Key： YEJFFQAGTXBSTI-HJXLNUONSA-N
• SMILES： Cl[H].O([H])[C@@]1([H])C([H])([H])N([H])[C@]([H])(C(=O)O[H])C1([H])[H]

Computed Properties

• Exact Mass: 167.0349209g/mol
• Monoisotopic Mass: 167.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Additional information on (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Hydrochloride

Comprehensive Overview of (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Hydrochloride (CAS No. 32968-78-8)

(2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Hydrochloride (CAS No. 32968-78-8) is a chiral compound widely recognized for its versatility in pharmaceutical synthesis and biochemical research. This hydrochloride salt of the hydroxylated pyrrolidine derivative is particularly valued for its role as a building block in drug development, especially for peptide-based therapeutics and enzyme inhibitors. Its unique stereochemistry at the 2S and 4R positions enhances its selectivity in molecular interactions, making it a focal point for researchers exploring structure-activity relationships (SAR).

The compound's hydroxyl group and carboxylic acid moiety contribute to its solubility in polar solvents, facilitating its use in aqueous reaction systems. Recent studies highlight its potential in targeted drug delivery systems, where its chiral centers improve binding affinity to biological receptors. With growing interest in personalized medicine, (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Hydrochloride has gained attention for its compatibility with bioconjugation techniques, enabling the development of next-generation biologics.

In the context of green chemistry, this compound aligns with the demand for sustainable synthetic routes. Its derivatives are explored as catalysts in asymmetric synthesis, reducing waste generation. Researchers also investigate its role in metabolic pathway modulation, linking it to trending topics like gut microbiome therapeutics and anti-aging research. The CAS No. 32968-78-8 is frequently searched alongside terms such as "chiral auxiliaries", "proline analogs", and "non-proteinogenic amino acids", reflecting its interdisciplinary relevance.

Analytical methods for (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Hydrochloride typically involve HPLC and NMR spectroscopy to confirm enantiomeric purity. Stability studies under varying pH conditions are critical for its application in oral formulations. The compound's hygroscopic nature necessitates proper storage in moisture-controlled environments, a practical consideration often queried by industrial users.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for controlled release systems, addressing the pharmaceutical industry's need for smart materials. Its safety profile and biodegradability further position it as a candidate for eco-friendly excipients. As the scientific community prioritizes AI-driven drug discovery, this compound's structural features are increasingly modeled in machine learning algorithms to predict novel bioactive molecules.

In summary, (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Hydrochloride (CAS No. 32968-78-8) bridges fundamental chemistry and cutting-edge biomedical innovations. Its adaptability to click chemistry and bioorthogonal reactions ensures sustained relevance in evolving research landscapes, from cancer immunotherapy to neuroprotective agent development.